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Compound of Interest

Compound Name: Pungiolide A

Cat. No.: B15590393 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

Pungiolide A, a naturally occurring compound used in research. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to maintain

environmental compliance. This guidance is intended for researchers, scientists, and drug

development professionals who handle Pungiolide A in a laboratory setting.

A Safety Data Sheet (SDS) from APExBIO Technology indicates that Pungiolide A has "No

Specific Hazard" under OSHA classification.[1] However, as a matter of good laboratory

practice, and because it is a biologically active compound, all handling and disposal should be

conducted with care, utilizing appropriate personal protective equipment and following

established laboratory safety protocols.

Chemical and Physical Properties
A summary of the key quantitative data for Pungiolide A is provided in the table below for easy

reference.
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Property Value Source

Molecular Formula C29H34O9 APExBIO SDS[1]

Molecular Weight 526.57 g/mol APExBIO SDS[1]

CAS Number 130430-97-6 APExBIO SDS[1]

Storage Temperature -20°C APExBIO SDS[1]

Flammability Not flammable or combustible APExBIO SDS[1]

Experimental Protocols for Disposal
The following step-by-step procedures are based on the available safety data and general

principles of chemical waste management. These protocols are designed to guide laboratory

personnel in the safe and compliant disposal of Pungiolide A.

Personal Protective Equipment (PPE) Requirements:

Before beginning any disposal procedures, ensure the following PPE is worn:

Safety glasses or goggles, approved under NIOSH (US) or EN 166 (EU) standards.[1]

Chemical-resistant gloves (inspect before use).[1]

A laboratory coat or other appropriate protective clothing.[1]

In cases where dust formation is possible, a NIOSH-approved respirator is recommended.[1]

Disposal of Solid Pungiolide A:

Containment: Carefully sweep up solid Pungiolide A, avoiding the creation of dust.[1] A soft

brush and dustpan are recommended.

Collection: Place the collected solid into a clearly labeled, sealed container suitable for

chemical waste. The container should be kept closed.[1]
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Waste Stream: Dispose of the sealed container as chemical waste through your institution's

hazardous waste management program. Consult with your institution's Environmental Health

and Safety (EHS) office for specific guidance on the appropriate waste stream.

Decontamination: Decontaminate the tools used for collection (brush, dustpan) and the work

surface with a suitable solvent (e.g., 70% ethanol) followed by soap and water. Dispose of

any contaminated cleaning materials (e.g., wipes) as chemical waste.

Disposal of Pungiolide A in Solution:

Small Quantities: For small quantities of Pungiolide A in a solvent, absorb the solution onto

an inert absorbent material (e.g., vermiculite, sand, or chemical absorbent pads).

Containment: Place the absorbent material into a sealed, labeled container for chemical

waste.

Waste Stream: Dispose of the container through your institution's hazardous waste program.

Do not pour Pungiolide A solutions down the drain.[1]

Decontamination: Decontaminate all glassware and equipment that came into contact with

the Pungiolide A solution. Rinse with an appropriate solvent, followed by a thorough

washing with soap and water. Collect the initial solvent rinse as chemical waste.

Spill Response:

Evacuate: If a significant spill occurs, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For liquid spills, contain the spill with absorbent materials. For solid spills, carefully

cover the spill to prevent dust from becoming airborne.

Clean-up: Following the appropriate solid or solution disposal protocol above, clean the spill

area.

Report: Report the spill to your laboratory supervisor and institutional EHS office.
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Logical Workflow for Pungiolide A Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Pungiolide A.
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Pungiolide A Disposal Workflow
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Caption: Logical workflow for the safe disposal of Pungiolide A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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